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Compound of Interest

Compound Name: 4-Bromo-2,3,6-trichlorophenol

CAS No.: 13311-72-3

Cat. No.: B084844

Get Quote

Executive Summary & Hazard Characterization
4-Bromo-2,3,6-trichlorophenol is a polyhalogenated aromatic compound.[1] Unlike standard

organic waste, its disposal is governed by strict protocols due to its potential to act as a

precursor for polyhalogenated dibenzo-p-dioxins (PHDDs) and dibenzofurans (PHDFs) if

incinerated improperly.[1]

Chemical Class: Halogenated Phenol.[1][2]

Physical State: Solid (typically off-white to beige powder).[1]

Primary Hazards: Acute Toxicity (Oral), Skin/Eye Irritation, Aquatic Toxicity (Category 1).[2]

Critical Disposal Constraint:Strictly Prohibited from Drain Disposal. Must be incinerated at

high temperatures (>1000°C) with residence times sufficient to destroy the halogenated ring

structure.[1]

Regulatory Classification (RCRA)
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Correct waste coding is the foundation of compliant disposal.[1] While specific determinations

must be verified with your institution's Environmental Health & Safety (EHS) office, this

compound generally falls under the following Resource Conservation and Recovery Act

(RCRA) categories:

Regulatory Category Code Justification

F-Listed Waste F027

Applies to discarded unused

formulations containing tri-,

tetra-, or pentachlorophenols

and their derivatives.[1][3][4]

As a trichlorophenol derivative,

this is the most conservative

and likely classification.

Characteristic Waste D002

Phenols are weak acids.[1] If

in solution with pH

2, it is corrosive.

Toxic Waste D004-D043

May trigger Toxicity

Characteristic Leaching

Procedure (TCLP) limits for

chlorophenols if not F-listed.[1]

Expert Insight: Treat this substance as Acute Hazardous Waste. Under EPA regulations (40

CFR 261.31), F027 wastes are subject to stricter management standards than standard organic

solvents.

Waste Segregation & Collection Protocol
The Golden Rule: Never mix 4-Bromo-2,3,6-trichlorophenol with strong oxidizers or non-

halogenated solvents.[1]
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A. Solid Waste (Pure Compound & Contaminated Debris)[1]
Container: High-density polyethylene (HDPE) wide-mouth jar with a screw-top lid.[1]

Segregation: Do not mix with general lab trash. Contaminated gloves, weighing boats, and

paper towels must go into this specific container.

Labeling: Must read "Hazardous Waste - Solid - Halogenated." Explicitly list "4-Bromo-2,3,6-
trichlorophenol."[1]

B. Liquid Waste (Mother Liquors & Rinsates)[1]
Solvent Compatibility: Ensure the carrier solvent is compatible.[1] Common compatible

solvents include Dichloromethane (DCM), DMSO, or Methanol.

Container: Amber glass or HDPE carboy.

pH Check: If the solution is acidic, do not mix with cyanide or sulfide wastes (risk of

HCN/H2S gas evolution).

Labeling:"Hazardous Waste - Liquid - Halogenated."[1]

C. Visual Workflow: Segregation Logic
The following diagram illustrates the decision matrix for segregating this specific compound.
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Waste Generation:
4-Bromo-2,3,6-trichlorophenol

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Solid

Liquid Waste
(Solutions, Rinsates)

Liquid

Container:
Wide-Mouth HDPE Jar

Container:
Glass/HDPE Carboy

CRITICAL: Label as
'Halogenated Organic Waste'

(Potential F027)

Storage:
Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of halogenated phenolic waste.
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Step-by-Step Decontamination & Spill Response
Scenario A: Empty Container Disposal
Empty bottles that held P- or U-listed wastes (or F027) are considered hazardous waste unless

triple-rinsed.[1]

Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the

residue (e.g., Ethanol or Acetone).

Collect Rinsate: Pour all three rinses into the Liquid Halogenated Waste carboy. Do not pour

down the sink.

Deface Label: Cross out the original label and mark as "Triple Rinsed - Glass Waste" (if

compliant with local policy) or dispose of the bottle itself as solid hazardous waste.

Scenario B: Benchtop Spill Cleanup
Immediate Action: Alert nearby personnel. Don appropriate PPE (Nitrile gloves, safety goggles,

lab coat).

Isolate: Demarcate the area.[1]

Dry Clean-up (Solids):

Do not use water initially (spreads contamination).[1][5]

Gently sweep powder into a dustpan using a brush.[1] Avoid raising dust.[1][2][5][6][7]

Place collected powder into the Solid Halogenated Waste container.[1]

Wet Clean-up (Liquids/Residue):

Cover the spill with an inert absorbent (Vermiculite or Sand).[1] Do not use paper towels

for large spills of oxidizable phenols.[1]

Scoop absorbent into the hazardous waste container.[1]
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Clean the surface with a detergent solution; collect this wash water as hazardous waste.

[1]

Storage & Final Disposition
Storage Requirements:

Secondary Containment: Store waste containers in a tray capable of holding 110% of the

volume of the largest container.

Compatibility: Keep separate from strong bases (e.g., Sodium Hydroxide) and strong

oxidizers (e.g., Nitric Acid). Phenols can react with bases to form salts, which may alter

solubility but remain toxic.

Time Limit: Adhere to the "Satellite Accumulation Area" rules—typically, waste must be

moved to the central accumulation area within 3 days of filling the container.

Final Disposal Method: High-Temperature Incineration The only acceptable destruction method

is incineration at an EPA-permitted facility.[1] The facility must operate a secondary combustion

chamber to ensure complete thermal oxidation of the halogenated ring, preventing the

formation of dioxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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